Cas no 35442-35-4 (Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate)

• Product Name: Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate
• CAS No: 35442-35-4
• MF: C₁₀H₁₃ClN₂O₄S
• MW: 292.739220380783
• CID: 295635
• PubChem ID: 24720955
• Update Time: 2025-06-07

Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[4-(aminosulfonyl)-5-chloro-2-methylphenyl]-, ethyl ester (9CI)
• Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate
• ethyl N-(5-chloro-2-methyl-4-sulfamoylphenyl)carbamate
• N-[4-(aminosulfonyl)-5-chloro-2-methylphenyl]Carbamic acid ethyl ester
• FT-0763245
• DTXSID50641008
• 3-METHOXY-N-METHYLISATOICANHYDRIDE
• Ethyl (5-chloro-2-methyl-4-sulfamoylphenyl)carbamate
• AKOS027384330
• Ethyl N-[4-(aminosulfonyl)-5-chloro-2-methylphenyl]carbamate
• Carbamic acid, N-[4-(aminosulfonyl)-5-chloro-2-methylphenyl]-, ethyl ester
• ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate
• Q4MH855Y8L
• 35442-35-4
• DA-06504
• Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate

• MDL： MFCD04973962
• Inchi： 1S/C10H13ClN2O4S/c1-3-17-10(14)13-8-5-7(11)9(4-6(8)2)18(12,15)16/h4-5H,3H2,1-2H3,(H,13,14)(H2,12,15,16)
• InChI Key： PRHNUUWYZMUIAO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N)(=O)=O)NC(=O)OCC

Computed Properties

• Exact Mass: 292.02800
• Monoisotopic Mass: 292.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.87000
• LogP: 3.71830

Additional information on Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate

Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate (CAS No. 35442-35-4): A Comprehensive Overview

Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate (CAS No. 35442-35-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents. Its molecular structure, comprising a phenyl ring substituted with chloro, methyl, and sulfamoyl groups, as well as a carbamate moiety, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate molecule exhibits a high degree of reactivity due to the presence of multiple functional groups. This reactivity has been leveraged in various synthetic pathways to develop complex molecules with potential pharmacological activity. The chloro and methyl substituents on the phenyl ring contribute to its lipophilicity, while the sulfamoyl group enhances its solubility in polar solvents. These properties make it an attractive candidate for further derivatization and optimization.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as antimicrobial and anti-inflammatory agents. The sulfamoyl group in Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate is particularly noteworthy, as it is known to interact with biological targets in a manner that can modulate enzyme activity. This interaction has been studied extensively in the context of developing new drugs that target bacterial infections and inflammatory diseases.

One of the most promising applications of this compound is in the field of oncology. Researchers have identified that derivatives of sulfonamide compounds can inhibit the growth of certain cancer cells by interfering with key metabolic pathways. The structural motif present in Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate has been found to exhibit inhibitory effects on enzymes such as thymidylate synthase, which are crucial for cancer cell proliferation. This discovery has opened up new avenues for developing targeted therapies against various types of cancer.

The synthesis of Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a chlorinated intermediate, followed by sulfonation and finally carbamation to introduce the carbamate moiety. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve optimal results.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound due to its versatility and ease of modification. By altering the substituents on the phenyl ring or introducing additional functional groups, researchers can generate a library of derivatives with tailored properties. This approach allows for the rapid screening of compounds for biological activity, enabling faster development of new drugs.

In conclusion, Ethyl 5-chloro-2-methyl-4-sulfamoylphenylcarbamate (CAS No. 35442-35-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.